Cas no 165133-56-2 (Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin)
165133-56-2 structure
Product Name:Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin
CAS No:165133-56-2
MF:C50H86O41S2
MW:1407.3233
MDL:MFCD27665407
CID:1056353
Update Time:2025-04-17
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin
- β-?Cyclodextrin, heptakis-?O-?(4-?sulfobutyl)?-
- 4-[[36,37,38,39,40,41,42,43,44,45,46,48,49-Tridecahydroxy-5,15,20,25,30,35-hexakis(hydroxymethyl)-47
- Heptakis-O-(4-sulfobutyl)-β-Cyclodextrin
-
- MDL: MFCD27665407
- Inchi: 1S/C50H86O41S2/c51-9-16-36-23(57)29(63)45(78-16)86-38-18(11-53)80-47(31(65)25(38)59)88-40-20(13-55)82-49(33(67)27(40)61)90-42-22(15-76-5-1-3-7-92(70,71)72)84-50(43(35(42)69)77-6-2-4-8-93(73,74)75)91-41-21(14-56)83-48(34(68)28(41)62)89-39-19(12-54)81-46(32(66)26(39)60)87-37-17(10-52)79-44(85-36)30(64)24(37)58/h16-69H,1-15H2,(H,70,71,72)(H,73,74,75)
- InChI Key: UKAWYWGUNZUQQR-UHFFFAOYSA-N
- SMILES: S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC1([H])C2([H])OC([H])(C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)O[H])C([H])(C1([H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])(=O)(=O)O[H]
Computed Properties
- Exact Mass: 1288.40000
- Hydrogen Bond Donor Count: 21
- Hydrogen Bond Acceptor Count: 41
- Heavy Atom Count: 93
- Rotatable Bond Count: 19
- Complexity: 2490
- Topological Polar Surface Area: 658
Experimental Properties
- PSA: 637.03000
- LogP: -14.50310
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853701-5g |
Heptakis-O-(4-sulfobutyl)-β-Cyclodextrin |
165133-56-2 | 98% | 5g |
¥257.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853701-25g |
Heptakis-O-(4-sulfobutyl)-β-Cyclodextrin |
165133-56-2 | 98% | 25g |
¥774.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853701-100g |
Heptakis-O-(4-sulfobutyl)-β-Cyclodextrin |
165133-56-2 | 98% | 100g |
¥2,200.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853701-500g |
Heptakis-O-(4-sulfobutyl)-β-Cyclodextrin |
165133-56-2 | 98% | 500g |
¥6,999.00 | 2022-01-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H47480-5g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | 98% | 5g |
¥389.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H47480-10g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | 98% | 10g |
¥589.0 | 2024-07-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY009484-5g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | ≥98% | 5g |
¥258.06 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY009484-10g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | ≥98% | 10g |
¥387.09 | 2024-07-09 | |
| eNovation Chemicals LLC | D626121-5g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | 97% | 5g |
$130 | 2024-05-23 | |
| eNovation Chemicals LLC | D626121-10g |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin |
165133-56-2 | 97% | 10g |
$160 | 2024-05-23 |
Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
165133-56-2 (Heptakis-O-(4-sulfobutyl)-beta-Cyclodextrin) Related Products
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